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Compound of Interest

Compound Name: 3-bromopentan-2-one

cat. No.: B1277478

An In-depth Technical Guide on the Physical Properties of 3-Bromopentan-2-one

Introduction

3-Bromopentan-2-one is a halogenated ketone with the molecular formula CsHeBrO.[1] Its
structure, featuring a bromine atom at the alpha position to the carbonyl group, makes it a
versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical
industries.[1] The presence of both a reactive bromine atom and a carbonyl group allows for a
variety of chemical transformations.[1] This guide provides a comprehensive overview of the
known physical and chemical properties of 3-bromopentan-2-one, details on its synthesis, and
comparisons with structurally similar compounds.

Physicochemical Properties

Quantitative data on the physical properties of 3-bromopentan-2-one is sparse in publicly
available literature. While some properties have been calculated, experimentally determined
values for key characteristics such as boiling and melting points are not readily available.[1][2]

[3]

General and Computed Properties

The following table summarizes the available general and computationally derived properties of
3-bromopentan-2-one.
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Property Value Source
Molecular Formula CsHeBrO [1114]
Molecular Weight 165.03 g/mol [11[415]
CAS Number 815-48-5 [1][3][4]
Appearance Not specified

Odor Not specified

XLogP3 1.7 [51[6]
Hydrogen Bond Donor Count 0 [6]
Hydrogen Bond Acceptor

C)c;untg p ! o]
Rotatable Bond Count 2 [41[6]

Exact Mass

163.98368 Da

[5][6]

Monoisotopic Mass

163.98368 Da

[4]

Topological Polar Surface Area  17.1 A2 [4]
Heavy Atom Count 7 [4][6]
Complexity 70.5 [41[6]

Experimentally Determined Physical Properties

As of the latest available data, specific experimental values for the following physical properties
of 3-bromopentan-2-one have not been published.
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Property Value

Melting Point Not available[2][3]
Boiling Point Not available[2][5]
Density Not available[2]
Refractive Index Not available[2]

While not explicitly stated for 3-bromopentan-2-
one, ketones with up to five carbon atoms are
Solubility generally moderately soluble in water due to the
polarity of the carbonyl group.[7][8] Solubility in
common organic solvents is expected to be

high.[7]

Comparison with Structurally Similar Compounds

To provide context for the expected physical properties of 3-bromopentan-2-one, the following
table compares it with its parent ketone, pentan-2-one, and the related alkyl halide, 3-

bromopentane.
Molecular o ] Refractive
Molecular . Boiling Density
Compound Weight ( ) Index
Formula Point (°C) (g/mL)
g/mol ) (n20/D)
3-
Bromopentan  CsHsBrO 165.03 Not available Not available Not available
-2-one
Pentan-2-one  CsH100 86.13 102 0.8062 1.3903
3-
Bromopentan  CsH11Br 151.04 118-119 1.216 at 25°C  1.445
e

Data for Pentan-2-one sourced from[1]. Data for 3-Bromopentane sourced from[1][9][10][11].
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The presence of the bromine atom in 3-bromopentan-2-one significantly increases its
molecular weight compared to pentan-2-one. Generally, for organic compounds, an increase in
molecular weight and the presence of a polar halogen atom lead to stronger intermolecular
forces (dipole-dipole interactions and London dispersion forces), which would be expected to
result in a higher boiling point than that of pentan-2-one.[7][8][12]

Experimental Protocols
Synthesis of 3-Bromopentan-2-one

The most common method for the synthesis of 3-bromopentan-2-one is the acid-catalyzed
electrophilic a-bromination of 2-pentanone.[1]

Reaction:
CH3CH2CH2C(O)CHs + Brz --(H*)--> CH3sCH2CH(Br)C(O)CHs + HBr
Detailed Methodology:

o Materials: 2-pentanone, bromine, a suitable acid catalyst (e.g., hydrobromic acid or acetic
acid), and a solvent (e.g., dichloromethane or acetic acid).[1]

e Procedure:

o Dissolve 2-pentanone in the chosen solvent in a reaction flask equipped with a dropping
funnel and a stirrer.

o Add the acid catalyst to the solution.

o Slowly add a solution of bromine in the same solvent from the dropping funnel to the
stirred solution of 2-pentanone. The reaction is typically carried out at room temperature or
with gentle heating.

o The reaction progress can be monitored by the disappearance of the bromine color.

o After the reaction is complete, the mixture is typically washed with an aqueous solution of
a reducing agent (e.g., sodium bisulfite) to remove any unreacted bromine, followed by
washing with water and brine.
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o The organic layer is then dried over an anhydrous drying agent (e.g., magnesium sulfate
or sodium sulfate).

o The solvent is removed by rotary evaporation.

o The crude 3-bromopentan-2-one can be purified by fractional distillation under reduced
pressure.

Note: The choice of solvent can significantly impact the reaction's efficiency. Polar aprotic
solvents like dichloromethane are often used.[1] Acetic acid can serve as both a solvent and a
proton source.[1]

Visualizations
Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 3-bromopentan-2-
one from 2-pentanone.

Caption: Synthesis workflow for 3-bromopentan-2-one.

Logical Relationship of Reactivity

The structure of 3-bromopentan-2-one contains two key reactive sites: the electrophilic carbon
of the carbonyl group and the carbon atom bonded to the bromine, which is susceptible to
nucleophilic attack.

Caption: Key reactive sites of 3-bromopentan-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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